Cas no 904085-96-7 (3-(Isothiazol-5-yl)phenol)

3-(Isothiazol-5-yl)phenol is a heterocyclic phenolic compound featuring an isothiazole ring fused to a phenol moiety. This structure imparts unique reactivity and functional versatility, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The phenol group offers sites for further derivatization, while the isothiazole ring contributes to potential biological activity, particularly in antimicrobial and antifungal applications. Its balanced polarity enhances solubility in organic solvents, facilitating purification and downstream reactions. The compound’s stability under standard conditions ensures reliable handling and storage. Its distinct scaffold is of interest in medicinal chemistry for designing novel bioactive molecules targeting enzyme inhibition or receptor modulation.
3-(Isothiazol-5-yl)phenol structure
3-(Isothiazol-5-yl)phenol structure
Product Name:3-(Isothiazol-5-yl)phenol
CAS No:904085-96-7
MF:C9H7NOS
MW:177.222980737686
MDL:MFCD08705797
CID:994779
PubChem ID:53425704
Update Time:2025-06-09

3-(Isothiazol-5-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 3-(Isothiazol-5-yl)phenol
    • 3-(1,2-thiazol-5-yl)phenol
    • 3-Isothiazol-5-ylphenol
    • 3-Isothiazol-5-yl-phenol
    • DTXSID70698958
    • FT-0725642
    • 904085-96-7
    • AKOS006290798
    • AM807259
    • DB-078663
    • MDL： MFCD08705797
    • Inchi： 1S/C9H7NOS/c11-8-3-1-2-7(6-8)9-4-5-10-12-9/h1-6,11H
    • InChI Key： FCDPMAHEIXHRCH-UHFFFAOYSA-N
    • SMILES： S1C(=CC=N1)C1C=CC=C(C=1)O

Computed Properties

  • Exact Mass: 177.02500
  • Monoisotopic Mass: 177.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.4A^2
  • XLogP3: 2.3

Experimental Properties

  • PSA: 61.36000
  • LogP: 2.51570

3-(Isothiazol-5-yl)phenol Security Information

  • Storage Condition：Sealed in dry,2-8°C

3-(Isothiazol-5-yl)phenol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(Isothiazol-5-yl)phenol Pricemore >>

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Alichem
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eNovation Chemicals LLC
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Crysdot LLC
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eNovation Chemicals LLC
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